Cas no 21640-33-5 (1,3,4(2H)-Isoquinolinetrione,2-methyl-)

1,3,4(2H)-Isoquinolinetrione,2-methyl- structure
21640-33-5 structure
Product Name:1,3,4(2H)-Isoquinolinetrione,2-methyl-
CAS No:21640-33-5
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD00461449
CID:250080
PubChem ID:1714901
Update Time:2025-04-19

1,3,4(2H)-Isoquinolinetrione,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4(2H)-Isoquinolinetrione,2-methyl-
    • 2-methylisoquinoline-1,3,4-trione
    • 2-methyl-1,3,4(2H)-isoquinolinetrione
    • 2-Methyl-isochinolin-1,3,4-trion
    • 2-methylisoquinoline-1,3,4(2H)-trione
    • 2-methyl-isoquinoline-1,3,4-trione
    • Isoquinoline-1,3,4-trione 2a
    • N-methyl-1,3,4-isoquinolinetrione
    • MFCD00461449
    • 2-methylisoquinoline-1, 3, 4-trione
    • PD180574
    • N-methylphthalonimide
    • AKOS005444509
    • 21640-33-5
    • BDBM10248
    • SCHEMBL13442852
    • DTXSID90364926
    • 2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3,4-trione
    • CHEMBL381480
    • CS-D0370
    • STK368698
    • AH-034/32860011
    • MDL: MFCD00461449
    • Inchi: 1S/C10H7NO3/c1-11-9(13)7-5-3-2-4-6(7)8(12)10(11)14/h2-5H,1H3
    • InChI Key: LSVJISCDJHIYOW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(N1C)=O)=O

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.45000
  • LogP: 0.41940

1,3,4(2H)-Isoquinolinetrione,2-methyl- Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,4(2H)-Isoquinolinetrione,2-methyl- Pricemore >>

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1,3,4(2H)-Isoquinolinetrione,2-methyl- Related Literature

  • 1. Electrochemical oxidation of aromatic ethers. Part 6. Oxidation of 4-(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinoline and attempted synthesis of 4-(3,4-dimethoxybenzyl)6,7-dimethoxy-2-methyl-1,4-dihydro-3(2H)-isoquinolone
    Maurice P. Carmody,Malcolm Sainsbury,Roger F. Newton J. Chem. Soc. Perkin Trans. 1 1980 2013
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